Cas no 2639404-73-0 (tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate)

• Product Name: tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate
• CAS No: 2639404-73-0
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 5640385
• PubChem ID: 165899672
• Update Time: 2025-06-14

tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229765
• tert-butyl 1-[(cyclohexylamino)methyl]cyclobutane-1-carboxylate
• 2639404-73-0
• tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate

• Inchi： 1S/C16H29NO2/c1-15(2,3)19-14(18)16(10-7-11-16)12-17-13-8-5-4-6-9-13/h13,17H,4-12H2,1-3H3
• InChI Key： JHPMZMUPQBLTPL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CNC2CCCCC2)CCC1)=O

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate

Research Brief on tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate (CAS: 2639404-73-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate (CAS: 2639404-73-0) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclohexylamino and cyclobutane carboxylate moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymatic pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate in the construction of cyclobutane-based scaffolds, which are increasingly recognized for their conformational rigidity and bioavailability. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target compound. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were utilized to confirm the structural integrity of the synthesized product.

Further investigations into the biological activity of derivatives derived from tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate have demonstrated promising results. For instance, a derivative incorporating a sulfonamide group exhibited potent inhibitory activity against carbonic anhydrase IX (CAIX), a well-known biomarker for hypoxic tumors. This finding, reported in Bioorganic & Medicinal Chemistry Letters (2024), suggests the potential of this compound class in the development of targeted anticancer therapies.

In addition to its role in drug discovery, tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate has also been investigated for its utility in peptide mimetics. A recent study in ACS Chemical Biology (2023) highlighted its incorporation into cyclic peptides designed to mimic the binding motifs of natural ligands, thereby enabling the modulation of challenging biological targets such as G protein-coupled receptors (GPCRs). The study reported enhanced binding affinity and metabolic stability of the resulting peptide analogs, underscoring the versatility of this compound in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate derivatives. Issues such as regioselectivity in functionalization and the need for greener synthetic methodologies were discussed in a review article published in Organic Process Research & Development (2024). The authors emphasized the importance of developing sustainable and scalable processes to facilitate the translation of these compounds into clinical candidates.

In conclusion, tert-butyl 1-(cyclohexylamino)methylcyclobutane-1-carboxylate (CAS: 2639404-73-0) represents a valuable building block in modern drug discovery, with demonstrated applications in the design of enzyme inhibitors, peptide mimetics, and other bioactive molecules. Ongoing research efforts are expected to further elucidate its potential and address existing synthetic and pharmacological challenges, paving the way for its broader utilization in the pharmaceutical industry.